Ethyl 1-[(2,3,4-trimethylphenyl)sulfonyl]-4-piperidinecarboxylate

• Molecular Formula: C17H25NO4S
• Molecular Weight: 339.5 g/mol
• IUPAC Name: ethyl 1-(2,3,4-trimethylphenyl)sulfonylpiperidine-4-carboxylate
• InChI: InChI=1S/C17H25NO4S/c1-5-22-17(19)15-8-10-18(11-9-15)23(20,21)16-7-6-12(2)13(3)14(16)4/h6-7,15H,5,8-11H2,1-4H3
• InChI Key: SUMDOCQHBQHCDS-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1CCN(CC1)S(=O)(=O)C2=C(C(=C(C=C2)C)C)C

Description

Ethyl 1-[(2,3,4-trimethylphenyl)sulfonyl]-4-piperidinecarboxylate, commonly known as TTMPS, is a chemical compound with potential applications in scientific research. It is a sulfonyl-containing piperidine derivative that has been studied for its ability to inhibit specific enzymes and receptors in the body.

Mechanism of Action

The mechanism of action of TTMPS involves its ability to bind to specific enzymes and receptors in the body, inhibiting their activity. TTMPS has been shown to inhibit the activity of enzymes such as carbonic anhydrase, which plays a role in the regulation of acid-base balance in the body. TTMPS has also been shown to inhibit the activity of certain receptors, such as the adenosine A2A receptor, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
TTMPS has been shown to have a range of biochemical and physiological effects in the body. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, suggesting that it may have potential as an anticancer agent. TTMPS has also been shown to have anti-inflammatory effects, reducing the production of inflammatory cytokines in vitro and in vivo. Additionally, TTMPS has been shown to have neuroprotective effects, protecting against neuronal damage in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One advantage of using TTMPS in lab experiments is its specificity for certain enzymes and receptors, allowing researchers to study these biological processes in more detail. Additionally, TTMPS has been shown to have low toxicity in vitro and in vivo, making it a safe tool for scientific research. However, one limitation of using TTMPS in lab experiments is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research involving TTMPS. One area of interest is the development of TTMPS analogs with improved solubility and specificity for certain enzymes and receptors. Additionally, TTMPS could be studied further for its potential as an anticancer agent and neuroprotective agent. Finally, TTMPS could be used in combination with other drugs or therapies to enhance their efficacy and reduce side effects.

Synthesis Methods

TTMPS can be synthesized through a multi-step reaction process involving the reaction of 2,3,4-trimethylbenzenesulfonyl chloride with piperidine-4-carboxylic acid ethyl ester in the presence of a base. This reaction produces TTMPS as a white crystalline solid with a high yield.

Scientific Research Applications

TTMPS has been studied for its potential applications in scientific research. It has been shown to inhibit the activity of certain enzymes and receptors in the body, making it a potential tool for studying these biological processes. TTMPS has been used in research studies to investigate the role of specific enzymes and receptors in various diseases, including cancer, inflammation, and neurodegenerative disorders.